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Compound of Interest

Compound Name: PF-Chp1

Cat. No.: B610061

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-Cbpl is a potent and selective small molecule inhibitor of the bromodomains of the CREB-
binding protein (CBP) and the highly homologous p300 protein.[1] It exhibits inhibitory
concentrations (IC50) of 125 nM for CBP and 363 nM for p300, respectively, with over 100-fold
selectivity against other bromodomains like BRD4.[2] As transcriptional coactivators with
histone acetyltransferase (HAT) activity, CBP and p300 are crucial in regulating gene
expression across numerous signaling pathways involved in cell proliferation, differentiation,
and inflammation.[3] By binding to the bromodomain, PF-Cbp1 prevents the recognition of
acetylated lysine residues on histones, thereby modulating the transcription of target genes.
This makes PF-Cbp1 a valuable tool for studying epigenetic regulation and a potential
therapeutic agent.

This document provides a detailed protocol for the preparation, storage, and handling of a PF-
Cbp1 stock solution using Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary

A summary of the key quantitative data for PF-Cbp1 is presented in the table below. Note that
values may vary slightly between different suppliers, and it is always recommended to consult
the certificate of analysis (CoA) for batch-specific data.
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Property Value Citations
Formulation PF-Cbpl (Free Base) [1114]
CAS Number 1962928-21-7 [1][4]
Molecular Formula C20H36N403 [1]
Molecular Weight 488.6 g/mol [1]
Appearance Crystalline or off-white solid [4]

Purity >98%

20 mg/mL to 100 mM (approx.
o 48.9 mg/mL). Sonication is
Solubility in DMSO ] [5]
recommended to aid

dissolution.

Store at +4°C for short term or
Storage (Powder) -20°C for long term (up to 3 [5]

years).

Store in aliquots at -80°C for

up to 1 year or -20°C for up to
Storage (DMSO Stock) ] [5]

1 month. Avoid repeated

freeze-thaw cycles.

Note: The hydrochloride salt form of PF-Cbpl (CAS: 2070014-93-4, MW: 525.08 g/mol ) is also
available and has different solubility properties.[2]

Safety Precautions

Warning: The toxicological properties of PF-Cbp1 have not been fully investigated. The primary
hazard in this protocol stems from the solvent, DMSO. DMSO is an excellent solvent that can
readily penetrate the skin and may carry dissolved substances with it into the body.[6]
Therefore, the PF-Cbp1/DMSO solution must be handled with extreme care.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles with side shields, and chemical-resistant gloves.[6]
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o Gloves: Use butyl or neoprene gloves for extended handling. Standard nitrile gloves offer
limited protection against DMSO and should be changed immediately upon contact.[6][7]

o Ventilation: Prepare the solution in a well-ventilated area, preferably inside a chemical fume
hood, to minimize inhalation of any potential aerosols or vapors.[6]

o Handling: Avoid all direct contact with the powder and the final solution. Do not get in eyes,
on skin, or on clothing. Wash hands thoroughly after handling.[8]

» Disposal: Dispose of all waste, including empty vials, pipette tips, and contaminated gloves,
in accordance with local, state, and federal regulations for hazardous chemical waste.[7]

Experimental Protocol: Preparing a 10 mM PF-Cbpl
Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of PF-Cbp1 in
DMSO. Adjust volumes and mass as needed for different desired concentrations or volumes.

Materials and Equipment
« PF-Cbp1 powder (CAS: 1962928-21-7)

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes and sterile tips

o \ortex mixer

e Bath sonicator (optional, but recommended)

» Personal Protective Equipment (PPE)

Step-by-Step Procedure
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Pre-weighing Preparation:

o Allow the vial of PF-Cbp1 powder to equilibrate to room temperature before opening to
prevent condensation of moisture.

o Ensure the analytical balance is calibrated and level.
Calculation of Mass:

o To prepare a stock solution of a specific molarity, use the following formula: Mass (mg) =
Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) / 1000

o Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 488.6 g/mol /
1000 Mass (mg) = 4.886 mg

Weighing PF-Cbp1:

o Carefully weigh out 4.886 mg of PF-Cbp1 powder and transfer it into a sterile
microcentrifuge tube or an appropriate vial.

Dissolving in DMSO:

o Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the vial containing the
PF-Cbp1 powder.

o Cap the vial securely.

Ensuring Complete Dissolution:

o Vortex the solution vigorously for 1-2 minutes.

o Visually inspect the solution for any undissolved particles.

o If particles remain, place the vial in a bath sonicator for 5-10 minutes, or until the solution
is clear.[5] Sonication can gently heat the sample, which aids dissolution.

Storage:
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o Once the PF-Cbpl is fully dissolved, the stock solution is ready for use.

o For storage, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which
can degrade the compound.

o Store the aliquots at -80°C for long-term storage (up to one year).[5]

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for preparing a 10 mM PF-Cbp1 stock solution in DMSO.
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PF-Cbpl Mechanism of Action - Signaling Pathway
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Caption: PF-Cbp1 inhibits the CBP/p300 bromodomain, disrupting gene transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610061#how-to-prepare-pf-cbpl-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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